2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N5O5/c1-12-6-4-5-7-14(12)22-17(27)11-25-19-18(23-24-25)20(28)26(21(19)29)13-8-9-15(30-2)16(10-13)31-3/h4-10,18-19H,11H2,1-3H3,(H,22,27)
• InChI Key: PTQMBLRHERCXLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)OC)OC)N=N2
• Molecular Formula: C21H21N5O5
• Molecular Weight: 423.4 g/mol
• CAS No.: 1052609-14-9

Description

The compound appears to contain a 3,4-dimethoxyphenyl group, which is a common motif in organic chemistry, often seen in natural products and pharmaceuticals. It also contains a pyrrolo[3,4-d][1,2,3]triazole ring, which is a type of heterocyclic compound. Heterocycles are often seen in pharmaceuticals and other biologically active compounds.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend heavily on its exact structure and the conditions under which it is subjected.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity can be predicted based on the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Chemical Reactions

Research involving compounds with complex structures like the specified one often focuses on synthetic pathways that enable the creation of novel organic molecules. For instance, compounds incorporating elements such as dimethoxyphenyl groups and acetamide functionalities are frequently explored for their synthetic utility in creating heterocyclic compounds, which are a cornerstone of medicinal chemistry. Studies such as those by Shiho Chikaoka et al. (2003) on the oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes highlight the type of synthetic work conducted with similar structural motifs (Shiho Chikaoka et al., 2003).

Potential Biological Activity

While direct applications in biological systems were not part of the search results for this exact compound, research on structurally similar compounds can provide insights. For example, compounds with triazole derivatives have been studied for their cholinesterase inhibition, suggesting potential applications in the treatment of neurodegenerative diseases (N. Riaz et al., 2020). This hints at the broader relevance of such molecules in developing therapeutic agents.